2-(2-Amino-5-(2-methoxyphenoxy)pyrimidin-4-yl)-5-((2-chloro-6-fluorobenzyl)oxy)phenol

• IUPAC Name: 2-[2-amino-5-(2-methoxyphenoxy)pyrimidin-4-yl]-5-[(2-chloro-6-fluorophenyl)methoxy]phenol
• InChI: InChI=1S/C24H19ClFN3O4/c1-31-20-7-2-3-8-21(20)33-22-12-28-24(27)29-23(22)15-10-9-14(11-19(15)30)32-13-16-17(25)5-4-6-18(16)26/h2-12,30H,13H2,1H3,(H2,27,28,29)
• InChI Key: JEQWWYQFQYFVPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2=CN=C(N=C2C3=C(C=C(C=C3)OCC4=C(C=CC=C4Cl)F)O)N
• Molecular Formula: C24H19ClFN3O4
• Molecular Weight: 467.9 g/mol

Description

2-(2-Amino-5-(2-methoxyphenoxy)pyrimidin-4-yl)-5-((2-chloro-6-fluorobenzyl)oxy)phenol is a useful research compound. Its molecular formula is C24H19ClFN3O4 and its molecular weight is 467.88. The purity is usually 95%.
BenchChem offers high-quality 2-(2-Amino-5-(2-methoxyphenoxy)pyrimidin-4-yl)-5-((2-chloro-6-fluorobenzyl)oxy)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-Amino-5-(2-methoxyphenoxy)pyrimidin-4-yl)-5-((2-chloro-6-fluorobenzyl)oxy)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorinated Derivatives for Intracellular pH Measurement

Research by Rhee, Levy, and London (1995) introduced fluorinated o-aminophenol derivatives designed for measuring intracellular pH. These compounds, including fluorinated analogs like N-ethyl-5-fluoro-2-aminophenol N,O-diacetate (5F NEAP), serve as pH-sensitive probes with negligible affinity for other physiological ions. This development aids in precise intracellular pH monitoring, crucial for various biochemical and medical research applications (Rhee, Levy, & London, 1995).

Fluoroionophores for Metal Recognition

Hong et al. (2012) developed fluoroionophores based on diamine-salicylaldehyde (DS) derivatives for metal cation recognition. These compounds, such as 2-((E)-(2-(dimethylamino)ethylimino)methyl)-4-(4-methoxystyryl)phenol, can chelate Zn+2 in various solutions, showcasing their potential in selective metal detection and quantification in environmental and biological samples (Hong et al., 2012).

Antifungal Activity of Pyrimidin-2-Amine Derivatives

Jafar et al. (2017) explored the antifungal effects of 4-Chloro-6-Methoxy-N, N-Dimethylpyrimidin-2-Amine derivatives containing a heterocyclic compound. These compounds demonstrated significant antifungal activity against Aspergillus terreus and Aspergillus niger, indicating their potential as antifungal agents (Jafar et al., 2017).

Copper(II) Complexes with Phenolate-Type Ligands

Peralta et al. (2010) synthesized copper(II) complexes containing substituted phenolate-type ligands, demonstrating catecholase and DNase activities. These complexes, exhibiting DNA cleavage capabilities, highlight the potential of phenolate-type ligands in the development of therapeutic agents targeting DNA (Peralta et al., 2010).